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Compound of Interest

Compound Name: 2-Hydroxypentanal

Cat. No.: B15218254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2-hydroxypentanal, a valuable chiral

building block in organic synthesis. The document outlines the primary synthetic

methodologies, reaction mechanisms, and detailed experimental protocols. Quantitative data is

presented in structured tables for clarity, and reaction pathways are visualized using Graphviz

diagrams.

Introduction
2-Hydroxypentanal, an alpha-hydroxy aldehyde, is a key intermediate in the synthesis of

various pharmaceuticals and biologically active molecules. Its bifunctional nature, possessing

both a hydroxyl and an aldehyde group, allows for diverse chemical transformations, making it

a versatile precursor in complex molecular architectures. This guide explores the primary

synthetic routes to this compound, focusing on reaction mechanisms and practical

experimental procedures.

Synthetic Methodologies and Reaction Mechanisms
The synthesis of 2-hydroxypentanal can be principally achieved through two main strategies:

the direct alpha-hydroxylation of pentanal and the oxidative cleavage of a suitable precursor,

such as 1-hexen-3-ol, via ozonolysis.

Alpha-Hydroxylation of Pentanal
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The direct introduction of a hydroxyl group at the alpha-position of pentanal is an atom-

economical and straightforward approach. This transformation can be accomplished using

various oxidizing agents, with organocatalytic methods offering the potential for

enantioselective synthesis.

Reaction Mechanism: Organocatalytic Alpha-Hydroxylation

A common approach involves the use of an organocatalyst, such as proline, which reacts with

the pentanal to form a nucleophilic enamine intermediate. This intermediate then attacks an

electrophilic oxygen source, followed by hydrolysis to yield the desired 2-hydroxypentanal and

regenerate the catalyst.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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